Cas no 25258-16-6 ((2S)-2-(naphthalen-2-yloxy)propanoic Acid)

(2S)-2-(naphthalen-2-yloxy)propanoic Acid structure
25258-16-6 structure
Product Name:(2S)-2-(naphthalen-2-yloxy)propanoic Acid
CAS No:25258-16-6
MF:C13H12O3
MW:216.232583999634
CID:262177
PubChem ID:1201523
Update Time:2025-04-24

(2S)-2-(naphthalen-2-yloxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(2-naphthalenyloxy)-, (2S)-
    • (2S)-2-(2-Naphthyloxy)propanoic acid
    • (2S)-2-(naphthalen-2-yloxy)propanoic Acid
    • Inchi: 1S/C13H12O3/c1-9(13(14)15)16-12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,1H3,(H,14,15)/t9-/m0/s1
    • InChI Key: HMIVVAPMRQMNAK-VIFPVBQESA-N
    • SMILES: O([C@H](C(=O)O)C)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 216.07866

Experimental Properties

  • PSA: 46.53

(2S)-2-(naphthalen-2-yloxy)propanoic Acid Pricemore >>

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Additional information on (2S)-2-(naphthalen-2-yloxy)propanoic Acid

Comprehensive Overview of Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- (CAS No. 25258-16-6)

Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- (CAS No. 25258-16-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as (2S)-2-(2-Naphthyloxy)propanoic acid, is a chiral derivative of propanoic acid, featuring a naphthalene ring system. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical properties of Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- include a molecular formula of C13H12O3 and a molecular weight of 216.24 g/mol. The compound exhibits a chiral center at the second carbon atom, which is crucial for its stereospecific interactions in biological systems. Researchers often explore its optical activity and enantiomeric purity for applications in asymmetric synthesis and drug development.

One of the most notable applications of Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). Its naphthalene moiety contributes to enhanced binding affinity in target molecules, making it a preferred choice for designing enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in developing treatments for inflammatory diseases and metabolic disorders.

In the field of material science, Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- is investigated for its role in creating advanced polymers and coatings. Its aromatic structure provides thermal stability and UV resistance, which are desirable properties for high-performance materials. Innovations in green chemistry have also explored its use in sustainable synthesis routes, aligning with the global push for environmentally friendly processes.

The market demand for Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- has seen steady growth, driven by its versatility in research and industrial applications. Suppliers and manufacturers are focusing on improving production efficiency and purity standards to meet the needs of high-end users. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure quality control.

For researchers and industry professionals, understanding the safety and handling of Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- is essential. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory and industrial settings.

Emerging trends in AI-driven drug discovery and computational chemistry have further amplified interest in Propanoic acid,2-(2-naphthalenyloxy)-, (2S)-. Its molecular structure is frequently used in virtual screening and molecular docking studies to identify novel therapeutic candidates. This aligns with the growing emphasis on precision medicine and personalized healthcare solutions.

In summary, Propanoic acid,2-(2-naphthalenyloxy)-, (2S)- (CAS No. 25258-16-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its chiral nature and aromatic functionality make it a subject of ongoing research and innovation. As industries continue to prioritize sustainability and efficiency, the relevance of this compound is expected to rise, offering new opportunities for scientific advancement.

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